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Compound of Interest

Compound Name: 4-bromo-3-fluoro-1H-pyrazole
CAS No.: 1346555-56-3
Cat. No.: B1380833
Get Quote
. J

4-bromo-3-fluoro-1H-pyrazole is a solid organic compound that presents multiple health
hazards upon exposure.[2] A thorough understanding of its risk profile, as defined by the
Globally Harmonized System (GHS), is the foundation of all safety procedures. The
compound's toxicological properties have not been exhaustively investigated, warranting a
cautious approach where it is treated as having unknown hazards in addition to the classified
ones.[2][3]

The primary risks are associated with acute toxicity upon ingestion, irritation to the skin, eyes,
and respiratory system.[2][4]

Table 1: GHS Hazard Profile for 4-bromo-3-fluoro-1H-pyrazole
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Hazard Class

Pictogram

Code

Hazard
Statement

Precautionary
Statements
(Selected)

Acute Toxicity,
Oral

H302

Harmful if

swallowed.[2]

P270: Do not
eat, drink or
smoke when
using this
product.
[2]P301+P310:
IF
SWALLOWED:
Immediately call
a POISON
CENTER/doctor.

[4]

Skin Irritation

H315

Causes skin

irritation.[2]

P280: Wear
protective
gloves/protective
clothing.
[2]P302+P352:
IF ON SKIN:
Wash with plenty
of water and
soap.[2][4]

Eye Irritation

H319

Causes serious

eye irritation.[2]

P280: Wear eye
protection/face
protection.
[2]P305+P351+P
338: IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present

and easy to do.
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Continue rinsing.

[21[4]
P261: Avoid
breathing
- dust/fume/gas/mi
Specific Target
o May cause st/vapours/spray.
Organ Toxicity )
(Sing! H335 respiratory [2]P271: Use
ingle
J irritation.[2] only outdoors or
Exposure) .
in a well-

ventilated area.

[2]

A Proactive Safety Paradigm: The Hierarchy of
Controls

Effective laboratory safety relies on a multi-layered approach known as the Hierarchy of
Controls. This framework prioritizes the most effective and reliable control measures, with
Personal Protective Equipment (PPE) serving as the final barrier to exposure.
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Hierarchy of Controls for 4-bromo-3-fluoro-1H-pyrazole

Engineering Controls

(Most Effective)

Primary Mitigation

Administrative Controls

Secondary Mitigation

Personal Protective Equipment (PPE)
(Least Effective)
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Assess Severity
(Size, Location)

Large or Small and
Uncontrolled Controllable

Evacuate Area Don Appropriate PPE
Alert Others (If safe to proceed)

Contain Spill
Use inert absorbent

Collect Material
Place in sealed container

Decontaminate Area

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.

o Evacuate: Evacuate personnel from the immediate area. [2]2. Ventilate: Ensure the area is
well-ventilated, preferably within a fume hood.
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» Contain: For small spills, use personal protective equipment and cover the spill with an inert,
non-combustible absorbent material like sand or vermiculite. [4]4. Collect: Carefully sweep or
scoop the absorbed material into a suitable, sealed container for disposal. [2][5]Avoid
creating dust. [2]5. Clean: Wipe the spill area with a suitable solvent, followed by soap and
water. Collect all cleaning materials for disposal as hazardous waste.

o Dispose: Dispose of the waste container and contaminated materials according to
institutional and local regulations. [2]

Waste Disposal

All materials contaminated with 4-bromo-3-fluoro-1H-pyrazole, including empty containers,
absorbent materials, and used PPE, must be treated as hazardous waste. [6]1. Segregation:
Collect waste in a dedicated, clearly labeled, and sealed hazardous waste container. [6]2.
Disposal: Arrange for disposal through a licensed professional waste disposal service. [2]Do
not dispose of down the drain or in general trash. [4][6]

Emergency Response and First Aid

In case of any exposure, immediate action is required. Show the Safety Data Sheet to
attending medical personnel. [2]
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Emergency First Aid Protocol
S : ~ Rinse mouth.
rg| e [ Immediately call Poison Center/doctor.

Move person to fresh air.
If not breathing, give artificial respiration.

Exposure Event ‘ Seek Immediate
p Medical Attention

Rinse cautiously with water for at least 15-20 minutes.
Remove contact lenses.

S : Remove contaminated clothing.
2| Skin Contact Wash with plenty of soap and water.

Inhalation

Eye Contact

Click to download full resolution via product page
Caption: First aid procedures for different routes of exposure.

« If Inhaled: Move the person into fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Consult a physician immediately. [2]* In Case of Skin Contact:
Immediately take off all contaminated clothing. [4]Wash the affected area with plenty of soap
and water. If skin irritation persists, get medical advice. [2][7]* In Case of Eye Contact: Rinse
cautiously and thoroughly with plenty of water for at least 15-20 minutes, holding the eyelids
open. [2][4]Remove contact lenses if present and easy to do so. [4]Seek immediate medical
attention.

« |If Swallowed: Do NOT induce vomiting. [3]Never give anything by mouth to an unconscious
person. [2]Rinse mouth with water and immediately call a poison center or physician. [2][4]

Chemical Properties and Reactivity

Understanding the compound's physical and chemical properties is essential for its safe
handling and storage.
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Table 3: Physical and Chemical Properties

Property Value Source
CAS Number 1346555-56-3 [2][8]
Molecular Formula CsH2BrFN: [2][8]
Molecular Weight 164.96 g/mol [2][8]
Appearance Solid N/A
Incompatible Materials Strong oxidizing agents [9][10]

Under fire conditions, may
Hazardous Decomposition produce carbon oxides (CO, (10][5]
Products CO2), nitrogen oxides (NOXx),

and hydrogen bromide gas.

The compound is stable under recommended storage conditions. [9][S]However, contact with
strong oxidizing agents should be avoided to prevent potentially hazardous reactions.
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e Choosing The Correct PPE. University of California, Merced - Environmental Health &
Safety. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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